![molecular formula C17H20O4 B8210580 3-O-Methylgigantol](/img/structure/B8210580.png)
3-O-Methylgigantol
Overview
Description
3-O-Methylgigantol is a natural product found in Bulbophyllum kwangtungense, Dendrobium moniliforme, and other organisms with data available.
Scientific Research Applications
Pest Control
Emekci (2010) investigated 3-O-Methylgigantol as a potential fumigant for controlling stored product pests. However, its application is restricted due to concerns over adverse effects on food and the environment (Emekci, 2010). Similarly, Schneider et al. (2003) noted its use as a short-term alternative to methyl bromide for pre-plant and post-harvest pest and pathogen control in various cropping systems (Schneider et al., 2003).
Metabolism Impact
Caro et al. (1988) found that 3-Methyladenine, a related compound, promotes glycogen breakdown and inhibits flux through key metabolic pathways, indicating potential impacts on metabolism (Caro et al., 1988).
Attractant for Mosquitoes
Beehler et al. (1994) discovered that 3-methylindole is an effective oviposition attractant and stimulant for Culex quinquefasciatus mosquitoes in field experiments (Beehler et al., 1994).
Anti-Aggregation Activities
Chen et al. (2000) reported that 3-O-Methylgigantol exhibited significant anti-aggregation activities, particularly against arachidonic acid-induced aggregation (Chen et al., 2000).
Autophagy Modulation
Wu et al. (2010) noted that 3-MA, a related compound, has a dual role in modulating autophagy, promoting autophagy flux under nutrient-rich conditions but suppressing starvation-induced autophagy (Wu et al., 2010).
properties
IUPAC Name |
3-[2-(3,4-dimethoxyphenyl)ethyl]-5-methoxyphenol | |
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InChI |
InChI=1S/C17H20O4/c1-19-15-9-13(8-14(18)11-15)5-4-12-6-7-16(20-2)17(10-12)21-3/h6-11,18H,4-5H2,1-3H3 | |
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InChI Key |
KXKMCMZHJBJGCT-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=C(C=C(C=C1)CCC2=CC(=CC(=C2)OC)O)OC | |
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Molecular Formula |
C17H20O4 | |
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Molecular Weight |
288.34 g/mol | |
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